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Introduction
Valosin-containing protein (VCP)-interacting protein 1 (VCPIP1), also known as VCIP135, is a

deubiquitinating enzyme (DUB) that plays a critical role in a variety of cellular processes. Its

functions include the reassembly of the Golgi apparatus and endoplasmic reticulum, DNA

repair, and the regulation of key signaling pathways such as the Hippo/YAP pathway.[1][2][3][4]

Given its involvement in diseases like cancer, VCPIP1 has emerged as a promising therapeutic

target.

This document provides detailed application notes and protocols for the high-throughput

screening (HTS) of inhibitors targeting VCPIP1, with a focus on a potent and selective inhibitor,

referred to here as Vcpip1-IN-2 (CAS-12290-201). A related inhibitor, Vcpip1-IN-1, is also

mentioned. These protocols are designed to be adaptable for various HTS platforms and

include both biochemical and cell-based assays.

Quantitative Data for VCPIP1 Inhibitors
The following table summarizes the quantitative data for known VCPIP1 inhibitors, providing a

baseline for comparison in screening campaigns.
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Compound
Name

Alias IC50 Ki k_inact_ Notes

Vcpip1-IN-2
CAS-12290-

201
70 nM[5] 15.3 µM[5] 0.0792 s⁻¹[5]

A potent and

selective

covalent

inhibitor of

VCPIP1.[5][6]

[7]

Vcpip1-IN-1
Compound

001
0.41 µM[8] N/A N/A

A known

inhibitor of

VCPIP1.[8]

Signaling Pathways and Experimental Workflows
Understanding the cellular context of VCPIP1 is crucial for designing effective screening

assays. The following diagrams illustrate key signaling pathways involving VCPIP1 and a

general workflow for an HTS campaign.
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Caption: VCPIP1 signaling in Golgi reassembly and the Hippo/YAP pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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